(3-{4-[(Piperidin-1-yl)carbonyl]phenyl}phenyl)acetic acid

• IUPAC Name: 2-[3-[4-(piperidine-1-carbonyl)phenyl]phenyl]acetic acid
• InChI: InChI=1S/C20H21NO3/c22-19(23)14-15-5-4-6-18(13-15)16-7-9-17(10-8-16)20(24)21-11-2-1-3-12-21/h4-10,13H,1-3,11-12,14H2,(H,22,23)
• InChI Key: KMYKGIFEUAGYQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC=CC(=C3)CC(=O)O
• Molecular Formula: C20H21NO3
• DSSTOX Substance ID: DTXSID20743028
• Molecular Weight: 323.4 g/mol
• CAS RN: 1381944-32-6

Description

“(3-{4-[(Piperidin-1-yl)carbonyl]phenyl}phenyl)acetic acid” is a chemical compound with the CAS Number: 1381944-32-6. It has a molecular weight of 323.39. The IUPAC name for this compound is [4’- (1-piperidinylcarbonyl) [1,1’-biphenyl]-3-yl]acetic acid.

Synthesis Analysis

The synthesis of piperidone derivatives, which are precursors to the piperidine ring, has been a subject of considerable research. Piperidones are known to exhibit varied biological properties and serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates.

Molecular Structure Analysis

The InChI code for this compound is 1S/C20H21NO3/c22-19(23)14-15-5-4-6-18(13-15)16-7-9-17(10-8-16)20(24)21-11-2-1-3-12-21/h4-10,13H,1-3,11-12,14H2,(H,22,23). This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 323.39.

Scientific Research Applications

Microwave Assisted Synthesis and Antibacterial Activity

• Microwave-Assisted Synthesis : This compound has been used in microwave-assisted synthesis processes. For example, the synthesis of pyrimidine imines and thiazolidinones involving 1-(4-(4-piperidin-1-yl)phenyl)ethanone, which is structurally related to the target compound, demonstrated efficient yields and was characterized by spectral data. These compounds showed notable antibacterial activity (Merugu, Ramesh, & Sreenivasulu, 2010).

• Antibacterial and Antifungal Properties : Another study utilized similar piperidine-containing compounds for the synthesis of isoindoline-1,3-diones, revealing their potential in antibacterial applications. This again underscores the utility of such compounds in developing antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Electrochemical Studies and Synthesis

• Electrochemical Behavior : Piperidine-based compounds have been studied for their electrochemical properties. For instance, Mannich bases containing a piperidine moiety were synthesized and their electrochemical behaviors were analyzed using techniques like polarography and cyclic voltammetry (Naik et al., 2013).

Synthesis and Characterization

• Synthesis of Complex Molecules : The compound has been used in the synthesis of complex molecules such as CCR2 antagonists. These processes involve multiple steps, including the use of piperidine-based compounds, highlighting their versatility in organic synthesis (Lin, Gong, & Salter, 2022).

• Spectroscopic and Quantum Mechanical Study : The spectroscopic properties of a similar piperidine derivative were investigated using various techniques, providing insights into the molecular structure and behavior of such compounds (Devi, Bishnoi, & Fatma, 2020).

• Structural Elucidation in Medicinal Chemistry : Piperidine derivatives have been structurally elucidated for their potential in medicinal chemistry, especially in the synthesis of antimicrobial drugs (Hussain et al., 2010).

Mechanism of Action

Target of Action

It is known that piperidine derivatives play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals .

Mode of Action

It is known that piperidine derivatives can interact with their targets in various ways, leading to different biochemical changes .

Biochemical Pathways

Piperidine derivatives are known to influence a wide range of biochemical pathways .

Pharmacokinetics

The compound’s molecular weight is 32339 , which could influence its pharmacokinetic properties.

Result of Action

Piperidine derivatives are known to have various effects at the molecular and cellular levels .